Cas no 157458-68-9 (16,24-Cycloergost-22-en-26-oic acid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, γ-lactone, (1α,2α,3α,5α,6α,11α,12α,15α,16β,25S)-)

16,24-Cycloergost-22-en-26-oic acid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, γ-lactone, (1α,2α,3α,5α,6α,11α,12α,15α,16β,25S)- structure
157458-68-9 structure
Product Name:16,24-Cycloergost-22-en-26-oic acid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, γ-lactone, (1α,2α,3α,5α,6α,11α,12α,15α,16β,25S)-
CAS No:157458-68-9
MF:C34H44O14
MW:676.704771995544
CID:182441
Update Time:2024-03-01

16,24-Cycloergost-22-en-26-oic acid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, γ-lactone, (1α,2α,3α,5α,6α,11α,12α,15α,16β,25S)- Chemical and Physical Properties

Names and Identifiers

    • 16,24-Cycloergost-22-en-26-oicacid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, g-lactone, (1a,2a,3a,5a,6a,11a,12a,15a,16b,25S)- (9CI)
    • 16,24-Cycloergost-22-en-26-oicacid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, g-lactone, (1a,2a,3a,
    • 2H-Oxireno[6',7']naphtho[1',2':7,8]fluoreno[2,1-b]furan,16,24-cycloergost-22-en-26-oic acid deriv.
    • Taccalonolide K
    • CID 102066114
    • 16,24-Cycloergost-22-en-26-oic acid, 1,11,12-tris(acetyloxy)-2,3-epoxy-5,6,15,23,25-pentahydroxy-7-oxo-, γ-lactone, (1α,2α,3α,5α,6α,11α,12α,15α,16β,25S)-
    • Inchi: 1S/C34H44O14/c1-11-9-16-31(6,33(8,42)29(41)48-16)21-18(11)30(5)19(23(21)39)17-20(25(44-12(2)35)27(30)45-13(3)36)32(7)28(46-14(4)37)24-15(47-24)10-34(32,43)26(40)22(17)38/h9,11,15,17-21,23-28,39-40,42-43H,10H2,1-8H3/t11-,15+,17+,18+,19-,20-,21?,23?,24+,25+,26+,27+,28+,30-,31+,32+,33+,34+/m1/s1
    • InChI Key: GOILZVXLRRKTKY-WLHMDTBUSA-N
    • SMILES: O1[C@H]2C[C@@]3([C@H](C([C@@H]4[C@H]([C@@H]([C@@H]([C@]5(C)[C@H]6[C@H](C)C=C7[C@](C)([C@](C)(C(=O)O7)O)C6C([C@H]54)O)OC(C)=O)OC(C)=O)[C@@]3(C)[C@H]([C@@H]12)OC(C)=O)=O)O)O

Computed Properties

  • Exact Mass: 676.273
  • Monoisotopic Mass: 676.273
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 6
  • Complexity: 1560
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 17
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 216

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Predicted)
  • Boiling Point: 786.2±60.0 °C(Predicted)
  • pka: 11.20±0.70(Predicted)
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